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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to selecting and using commercial antibodies for the
detection of Forkhead Box M1 (FOXML1) protein by Western blotting. The information presented
is curated from manufacturer datasheets and peer-reviewed scientific literature to aid in the
successful and reproducible detection of FOXML1.

Introduction to FOXM1

Forkhead Box M1 (FOXM1) is a transcription factor that plays a critical role in cell cycle
progression, proliferation, and DNA damage response.[1][2] Its expression is tightly regulated,
peaking during the G2/M phase of the cell cycle.[1][2] Dysregulation of FOXM1 is frequently
observed in various human cancers, where it often correlates with tumor progression and poor
prognosis, making it an important target for cancer research and drug development. Accurate
and reliable detection of FOXM1 protein levels by Western blotting is crucial for these studies.

Recommended Commercial Antibodies for FOXM1
Western Blotting

The selection of a primary antibody is paramount for a successful Western blot. The following
table summarizes highly-cited and well-validated commercial antibodies for FOXM1 detection.
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Application Notes

o Cell Signaling Technology FoxM1 (D12D5) XP® Rabbit mAb (#5436): This monoclonal
antibody is highly cited and is known for its specificity in detecting endogenous levels of total
FOXML1.[1] The manufacturer has validated this antibody for Western blotting, and it is
predicted to recognize all three isoforms of FOXM1 (FOXM1a, FOXM1b, and FOXM1c).[1]
For optimal results, the manufacturer recommends overnight incubation at 4°C in a blocking
buffer containing 5% w/v BSA in TBS with 0.1% Tween® 20.[5]

o Santa Cruz Biotechnology FOXM1 (G-5) Mouse mAb (sc-376471): This monoclonal antibody
is also widely used and is recommended for the detection of all isoforms of FOXM1 from
human, mouse, and rat origins.[4][6] The manufacturer suggests a starting dilution of 1:100
for Western blotting.[4] It is important to note that the observed molecular weight can vary
depending on the cell type and post-translational modifications.[4]

o Proteintech FOXM1 Polyclonal Antibody (13147-1-AP): This polyclonal antibody is a good
alternative and has been validated in human and mouse samples. Being a polyclonal
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antibody, it recognizes multiple epitopes on the FOXML1 protein, which can sometimes lead
to a stronger signal. The recommended starting dilution for Western blotting is between
1:500 and 1:2000.

Validation is Critical: Regardless of the antibody chosen, it is highly recommended to perform
in-house validation. This should include the use of positive and negative controls. Positive
controls can be cell lines known to express high levels of FOXM1 (e.g., HelLa, actively dividing
cells) or cells overexpressing FOXM1. As a negative control, cells with known low or absent
FOXM1 expression or, ideally, cells treated with siRNA targeting FOXM1 should be used to
confirm antibody specificity.[7][8][9]

Experimental Workflow for Antibody Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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western-blotting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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